Cas no 51449-82-2 (1H-Tetrazole, 5-(3,5-dimethoxyphenyl)-)
51449-82-2 structure
Product Name:1H-Tetrazole, 5-(3,5-dimethoxyphenyl)-
CAS No:51449-82-2
MF:C9H10N4O2
MW:206.20130109787
CID:1571130
PubChem ID:848547
Update Time:2025-04-21
1H-Tetrazole, 5-(3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 5-(3,5-dimethoxyphenyl)-
- CHEMBL1502243
- DTXSID301291487
- MLS000702522
- Oprea1_448482
- 51449-82-2
- 5-(3,5-dimethoxyphenyl)-2H-tetraazole
- 5-(3,5-dimethoxyphenyl)-2H-tetrazole
- HMS2534E24
- Z1000577
- SMR000229459
-
- Inchi: 1S/C9H10N4O2/c1-14-7-3-6(4-8(5-7)15-2)9-10-12-13-11-9/h3-5H,1-2H3,(H,10,11,12,13)
- InChI Key: HBLRYIWISYSEGI-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C2N=NNN=2)C=1)OC
Computed Properties
- Exact Mass: 206.0805
- Monoisotopic Mass: 206.08037557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 72.92
1H-Tetrazole, 5-(3,5-dimethoxyphenyl)- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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